1H-Benzimidazol-5-amine,4-butyl-(9CI)

Specification

• CAS No.: 177843-34-4
• Molecular Formula: C11H15N3
• Molecular Weight: 189.26 g/mol
• IUPAC Name: 4-butyl-1H-benzimidazol-5-amine
• Standard InChI: InChI=1S/C11H15N3/c1-2-3-4-8-9(12)5-6-10-11(8)14-7-13-10/h5-7H,2-4,12H2,1H3,(H,13,14)
• Standard InChI Key: RWQBHZWUZIYGSS-UHFFFAOYSA-N
• SMILES: CCCCC1=C(C=CC2=C1N=CN2)N
• Canonical SMILES: CCCCC1=C(C=CC2=C1N=CN2)N

Introduction

1H-Benzimidazol-5-amine,4-butyl-(9CI) is a chemical compound with the CAS number 177843-34-4. It belongs to the benzimidazole class of compounds, which are known for their diverse biological activities and applications in medicinal chemistry.

Synthesis Pathway

While specific synthesis details for this compound are not readily available in public literature, general methods for synthesizing benzimidazole derivatives involve:

• Condensation Reaction: Between o-diaminobenzene (or its derivatives) and carboxylic acids or aldehydes.

• Cyclization: Forming the imidazole ring under acidic conditions.

Biological Activities

Benzimidazoles have been extensively studied for their biological activities, including antimicrobial, antiviral, and anticancer properties. Although specific data on 1H-Benzimidazol-5-amine,4-butyl-(9CI) is limited due to its relatively specialized nature compared to other benzimidazole derivatives:

General Biological Activities of Benzimidazoles

Benzimidazoles exhibit:

• Antimicrobial Activity: Effective against both Gram-positive and Gram-negative bacteria as well as fungi.

• Anticancer Potential: Some derivatives show promising activity against various cancer cell lines.

• Antiviral Properties: Certain compounds have demonstrated antiviral effects.

Applications in Medicinal Chemistry

Given the broad spectrum of biological activities associated with benzimidazoles, these compounds are valuable in medicinal chemistry research:

Potential Therapeutic Areas

• Infectious Diseases: Antimicrobial agents targeting bacterial or fungal infections.

• Oncology: Anticancer drugs based on their ability to inhibit cell proliferation.

• Virology: Development of antiviral therapies.